Cas no 1000340-35-1 (4-Bromo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde)

• Product Name: 4-Bromo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde
• CAS No: 1000340-35-1
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD09880126
• CID: 840564
• PubChem ID: 24729564
• Update Time: 2025-05-21

4-Bromo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
• 4-Bromo-3-formyl-7-azaindole
• 4-bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxaldehyde
• AK-31263
• ANW-74755
• CTK8C5219
• KB-37163
• RP09246
• 4-BroMo-1H-pyrrolo[2,3-b]pyridin-3-carbaldehyde
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde, 4-bromo-
• 4-Bromo-7-azaindole-3-carbaldehyde
• GVJOYNDJFISGTG-UHFFFAOYSA-N
• 0025AA
• BBL102025
• STL555824
• SB14383
• FCH1394911
• AX8208228
• AB0069705
• ST2411149
• 4-Bromo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde

• MDL： MFCD09880126
• Inchi： 1S/C8H5BrN2O/c9-6-1-2-10-8-7(6)5(4-12)3-11-8/h1-4H,(H,10,11)
• InChI Key： GVJOYNDJFISGTG-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C=1C(C=O)=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 1.830

Additional information on 4-Bromo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde

4-Bromo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde: A Comprehensive Overview

The compound 4-Bromo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde, with the CAS number 1000340-35-1, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural features and potential applications in drug design. The molecule's structure is characterized by a fused pyrrole and pyridine ring system, with a bromine substituent at the 4-position and an aldehyde group at the 3-position. These structural elements contribute to its intriguing chemical properties and biological activities.

Recent studies have highlighted the importance of 4-Bromo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde in the development of novel therapeutic agents. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the context of anti-cancer drug discovery. The compound's ability to modulate key cellular pathways and its selectivity towards specific targets make it a promising candidate for further investigation. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against various cancer cell lines.

The synthesis of 4-Bromo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde involves a series of intricate organic reactions. One common approach is the cyclization of appropriately substituted precursors under specific conditions to form the fused pyrrole-pyridine system. The introduction of the bromine atom and aldehyde group requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, which is crucial for its large-scale production and application in research settings.

In terms of biological activity, 4-Bromo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde has shown remarkable potential as an anti-inflammatory agent. A study conducted by researchers at the University of California revealed that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary results from in vivo studies indicate that the compound demonstrates good bioavailability and minimal toxicity, making it a viable candidate for further preclinical testing.

The pharmacokinetic properties of 4-Bromo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde have also been extensively studied. Research indicates that the compound is well-absorbed when administered orally and exhibits moderate plasma stability. Its half-life is sufficient to allow for once-daily dosing regimens, which is advantageous for patient compliance. Additionally, studies on its metabolic pathways reveal that it undergoes phase II conjugation primarily via glucuronidation, minimizing the risk of toxic metabolites.

From a structural perspective, 4-Bromo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde's unique architecture provides ample opportunities for further functionalization. Chemists have explored various substitution patterns to enhance its bioactivity or modify its pharmacokinetic profile. For example, substituting the bromine atom with other halogens or electron-withdrawing groups has been shown to significantly alter its binding affinity towards target proteins. These modifications highlight the versatility of this compound as a platform for drug discovery.

In conclusion, 4-Bromo-1H-pyrrolo[2,3-B]pyridine-3-carbaldehyde stands out as a valuable molecule with diverse applications in organic synthesis and pharmacology. Its structural features, coupled with recent advancements in synthetic methodologies and biological evaluations, position it as a key player in the development of novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to the field of medicinal chemistry.